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Compound of Interest

Compound Name: Trifenagrel

Cat. No.: B1683240 Get Quote

Essential Safety and Handling Guide for
Trifenagrel
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of Trifenagrel. The following procedural guidance is intended to serve as a preferred source for

laboratory safety and chemical handling, ensuring the well-being of all personnel.

Immediate Safety and Handling Precautions
Trifenagrel is a potent inhibitor of platelet aggregation and requires careful handling to

minimize exposure.[1] While specific occupational exposure limits (OELs) have not been

established for Trifenagrel, a cautious approach consistent with handling potent

pharmaceutical compounds is mandatory.

Engineering Controls:

Work with Trifenagrel should be conducted in a well-ventilated area.

The use of a certified chemical fume hood is strongly recommended for all procedures

involving solid Trifenagrel or the preparation of solutions.

Ensure that safety showers and eyewash stations are readily accessible.
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Personal Protective Equipment (PPE): A comprehensive PPE plan is critical to prevent

accidental exposure. The following table outlines the minimum required PPE for handling

Trifenagrel.

Body Part
Personal Protective

Equipment
Specification

Eyes Safety Goggles or Face Shield
Must provide a complete seal

around the eyes.

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Double-gloving

may be appropriate for high-

risk procedures.

Body Laboratory Coat
Should be buttoned and have

long sleeves.

Respiratory Respirator

Recommended when handling

the powder outside of a fume

hood or if aerosolization is

possible. Use a NIOSH-

approved respirator with

appropriate cartridges.

Operational Plans: Step-by-Step Handling
Procedures
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store Trifenagrel in a cool, dry, and well-ventilated area, away from incompatible materials.

Keep the container tightly sealed when not in use.

Weighing and Solution Preparation:
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Perform all weighing and solution preparation within a chemical fume hood to minimize

inhalation of the powder.

Use appropriate tools (e.g., spatulas, weigh boats) to handle the solid material.

When preparing solutions, add the solid Trifenagrel to the solvent slowly to avoid splashing.

General Hygiene:

Do not eat, drink, or smoke in areas where Trifenagrel is handled.

Wash hands thoroughly with soap and water after handling the compound, before breaks,

and at the end of the workday.

Remove contaminated clothing immediately and launder it separately before reuse.

Emergency and Disposal Plans
Spill Response:

In the event of a spill, follow these step-by-step procedures:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

if necessary.

Secure the Area: Restrict access to the spill area.

Assess the Spill: Determine the nature and extent of the spill. For large or highly aerosolized

spills, contact your institution's environmental health and safety (EHS) department.

Don Appropriate PPE: Before attempting to clean the spill, don the appropriate PPE as

outlined in the table above.

Contain the Spill:

For solid spills: Gently cover the spill with a damp paper towel to avoid raising dust.
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For liquid spills: Surround the spill with an absorbent material (e.g., chemical absorbent

pads, kitty litter, or sand).

Clean the Spill:

Carefully scoop up the contained material using non-sparking tools and place it into a

labeled, sealable waste container.

Clean the spill area with a detergent and water solution, followed by a rinse with water.

Decontaminate: Wipe down all equipment and surfaces that may have come into contact

with Trifenagrel.

Dispose of Waste: All contaminated materials, including PPE, must be disposed of as

hazardous chemical waste according to institutional and local regulations.

Waste Disposal:

Unused Trifenagrel and contaminated materials must be disposed of as hazardous chemical

waste.

Segregate Waste: Keep Trifenagrel waste separate from other chemical waste streams.

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name "Trifenagrel".

Disposal Procedure:

For small quantities of unused Trifenagrel, it is recommended to mix it with an inert, non-

combustible absorbent material (e.g., vermiculite, sand).

Place the mixture in a sealed, labeled container.

Contact your institution's EHS department for pickup and disposal in accordance with

local, state, and federal regulations. Do not dispose of Trifenagrel down the drain or in the

regular trash.

Physicochemical and Pharmacological Data
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The following table summarizes key quantitative data for Trifenagrel.

Property Value Source

Molecular Formula C₂₅H₂₅N₃O PubChem

Molecular Weight 383.5 g/mol PubChem

IC₅₀ (Arachidonate-induced

Platelet Aggregation)
0.3 - 3.0 µM PubMed[1]

ED₅₀ (ex vivo, 1 hr, guinea

pigs)

1.4 mg/kg (Arachidonate-

induced) 9.4 mg/kg (Collagen-

induced)

PubMed[1]

Mechanism of Action: Signaling Pathway
Trifenagrel functions as a reversible inhibitor of platelet cyclooxygenase (COX), a key enzyme

in the arachidonic acid signaling pathway that leads to platelet aggregation.[1] The diagram

below illustrates this mechanism.

Platelet

Membrane
Phospholipids Arachidonic Acid

Phospholipase A₂
Cyclooxygenase (COX) Prostaglandin H₂ Thromboxane A₂

Thromboxane
Synthase
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 Inhibition

Click to download full resolution via product page

Caption: Trifenagrel inhibits platelet aggregation by blocking the Cyclooxygenase (COX)

enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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